Cas no 1020198-58-6 (2-bromo-1-chloro-3,5-difluoro-benzene)

• Product Name: 2-bromo-1-chloro-3,5-difluoro-benzene
• CAS No: 1020198-58-6
• MF: C₆H₂BrClF₂
• MW: 227.433887004852
• MDL: MFCD11849939
• CID: 1037441
• PubChem ID: 50998593
• Update Time: 2025-05-20

2-bromo-1-chloro-3,5-difluoro-benzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-chloro-3,5-difluorobenzene
• 1-Bromo-2-chloro-4,6-difluorobenzene
• AG-C-28785
• AK-67799
• CTK7B8199
• KB-21083
• SureCN9108244
• 1-Bromo-2-chloro-4,6-diflorobenzene
• Benzene, 2-broMo-1-chloro-3,5-difluoro-
• 2-Chloro-4,6-difluorobromobenzene
• 0545AA
• NE54119
• Z1741970129
• 2-bromo-1-chloro-3,5-difluoro-benzene
• 2-bromo-1-chloro-3,5-difluoroebenzene
• EN300-183691
• SY162853
• C13379
• DTXSID90679320
• SCHEMBL9108244
• MFCD11849939
• 1020198-58-6
• AKOS016009554
• AS-63951
• Z1269151184
• AMY28452
• CS-0092725

• MDL： MFCD11849939
• Inchi： 1S/C6H2BrClF2/c7-6-4(8)1-3(9)2-5(6)10/h1-2H
• InChI Key： QOFBXVZPBPTCJH-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CC=1Cl)F)F

Computed Properties

• Exact Mass: 225.89966
• Monoisotopic Mass: 225.89965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 3.4

Experimental Properties

• PSA: 0

Additional information on 2-bromo-1-chloro-3,5-difluoro-benzene

2-Bromo-1-Chloro-3,5-Difluoro-Benzene: An Overview of Its Properties, Applications, and Recent Research

2-Bromo-1-Chloro-3,5-difluoro-benzene (CAS No. 1020198-58-6) is a versatile halogenated aromatic compound that has gained significant attention in the fields of organic synthesis, pharmaceuticals, and materials science. This compound is characterized by its unique combination of bromine, chlorine, and fluorine substituents on a benzene ring, which imparts it with a range of valuable chemical properties and reactivity profiles.

The molecular structure of 2-bromo-1-chloro-3,5-difluoro-benzene is particularly noteworthy due to the presence of multiple halogen substituents. The bromine and chlorine atoms provide electrophilic sites that can undergo various substitution and elimination reactions, while the fluorine atoms enhance the compound's electronic properties and stability. These features make it an attractive starting material for the synthesis of more complex molecules with specific functionalities.

In the realm of organic synthesis, 2-bromo-1-chloro-3,5-difluoro-benzene serves as a key intermediate in the preparation of fluorinated compounds. Fluorinated compounds are highly valued in pharmaceuticals and agrochemicals due to their enhanced biological activity and metabolic stability. Recent studies have shown that this compound can be efficiently converted into a variety of bioactive molecules through palladium-catalyzed cross-coupling reactions and other advanced synthetic methodologies.

The pharmaceutical industry has shown particular interest in the use of 2-bromo-1-chloro-3,5-difluoro-benzene as a building block for drug discovery. Fluorine atoms are known to modulate the pharmacokinetic properties of drugs, improving their bioavailability and reducing their susceptibility to metabolic degradation. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent anti-cancer activity against several human cancer cell lines. The researchers attributed this activity to the enhanced lipophilicity and stability conferred by the fluorine substituents.

Beyond its applications in drug discovery, 2-bromo-1-chloro-3,5-difluoro-benzene has also found utility in materials science. The unique electronic properties of fluorinated aromatic compounds make them suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Researchers at the University of California have reported the synthesis of novel fluorene-based polymers using this compound as a monomer. These polymers exhibited excellent charge transport properties and were used to fabricate high-performance OLED devices.

The environmental impact of halogenated compounds is an important consideration in their use and disposal. Studies have shown that 2-bromo-1-chloro-3,5-difluoro-benzene is relatively stable under ambient conditions but can be effectively degraded through advanced oxidation processes. This makes it a more environmentally friendly option compared to some other halogenated aromatics that are more persistent in the environment.

In conclusion, 2-bromo-1-chloro-3,5-difluoro-benzene (CAS No. 1020198-58-6) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceuticals, and materials science. Its unique combination of bromine, chlorine, and fluorine substituents endows it with valuable chemical properties that make it an essential building block for the development of advanced materials and bioactive molecules. Ongoing research continues to uncover new applications and optimize synthetic routes for this versatile compound.